Cas no 23474-62-6 (13-amino-9-methyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one)
13-amino-9-methyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one Chemical and Physical Properties
Names and Identifiers
-
- 13-amino-9-methyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
- SCHEMBL17975294
- CHEMBL301022
- DTXSID00179467
- EN300-239383
- 8-amino-5-methyl-benzo[b][1,4]benzoxazepin-6-one
- CS-0300856
- 13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
- 23474-62-6
- Dibenzoxazepinone 19
- 2-Amino-10-methyl-dibenz(b,f)(1,4)oxazepin-11-(10H)-one
- 8-amino-5-methylbenzo[b][1,4]benzoxazepin-6-one
- 2-Amino-10-methyl-dibenz[b,f][1,4]oxazepin-11-(10H)-one
- 2474-62-6
- 13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3,5,7,11,13-hexaen-10-one
- AKOS015957576
- 2-amino-10-methyldibenzo[b,f][1,4]oxazepin-11(10H)-one
- BDBM1976
- 13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-10-one
- F2189-0286
-
- MDL: MFCD11987136
- Inchi: 1S/C14H12N2O2/c1-16-11-4-2-3-5-13(11)18-12-7-6-9(15)8-10(12)14(16)17/h2-8H,15H2,1H3
- InChI Key: SOZVMXIKFABVBR-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2C(N(C)C2C=CC=CC1=2)=O)N
Computed Properties
- Exact Mass: 240.089877630Da
- Monoisotopic Mass: 240.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.6Ų
13-amino-9-methyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A191626-100mg |
2-Amino-10-methyldibenzo[b,f][1,4]oxazepin-11(10H)-one |
23474-62-6 | 100mg |
$ 115.00 | 2022-05-31 | ||
| TRC | A191626-500mg |
2-Amino-10-methyldibenzo[b,f][1,4]oxazepin-11(10H)-one |
23474-62-6 | 500mg |
$ 455.00 | 2022-05-31 | ||
| TRC | A191626-1g |
2-Amino-10-methyldibenzo[b,f][1,4]oxazepin-11(10H)-one |
23474-62-6 | 1g |
$ 680.00 | 2022-05-31 | ||
| Enamine | EN300-239383-0.05g |
13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-10-one |
23474-62-6 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-239383-0.1g |
13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-10-one |
23474-62-6 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-239383-0.25g |
13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-10-one |
23474-62-6 | 95% | 0.25g |
$670.0 | 2024-06-19 | |
| Enamine | EN300-239383-0.5g |
13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-10-one |
23474-62-6 | 95% | 0.5g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-239383-1.0g |
13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-10-one |
23474-62-6 | 95% | 1.0g |
$728.0 | 2024-06-19 | |
| Enamine | EN300-239383-2.5g |
13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-10-one |
23474-62-6 | 95% | 2.5g |
$1428.0 | 2024-06-19 | |
| Enamine | EN300-239383-5.0g |
13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-10-one |
23474-62-6 | 95% | 5.0g |
$2110.0 | 2024-06-19 |
13-amino-9-methyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 13-amino-9-methyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
Exploring the Unique Properties and Applications of 13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one (CAS No. 23474-62-6)
The compound 13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one, identified by its CAS number 23474-62-6, represents a fascinating example of a heterocyclic molecule with a complex tricyclic structure. This unique chemical entity has garnered attention in both academic and industrial research due to its intriguing molecular architecture and potential applications. The presence of multiple functional groups, including an amino group and a lactam moiety, makes it a versatile intermediate in organic synthesis and pharmaceutical development.
In recent years, the scientific community has shown growing interest in tricyclic compounds like this one, particularly in the context of drug discovery and materials science. Researchers are actively investigating how the structural features of 13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one contribute to its physical and chemical properties. The compound's rigid framework and electron-rich system make it particularly interesting for applications requiring precise molecular recognition or specific electronic properties.
One of the most frequently asked questions about CAS 23474-62-6 concerns its synthetic accessibility. The compound's complex structure presents both challenges and opportunities for synthetic chemists. Current methodologies often involve multi-step sequences that carefully build the tricyclic core while introducing the necessary functional groups. Recent advances in catalytic asymmetric synthesis and green chemistry approaches have opened new possibilities for more efficient production of this and related compounds.
The potential biological activities of 13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one have also attracted significant research attention. While not yet widely studied in clinical contexts, preliminary investigations suggest that the compound's structural features may interact with various biological targets. The presence of both hydrogen bond donors and acceptors in its molecular architecture makes it particularly interesting for medicinal chemistry applications.
From a materials science perspective, the extended π-conjugation in this compound offers intriguing possibilities for optoelectronic applications. Researchers are exploring how the tricyclic system might contribute to novel photophysical properties, potentially leading to applications in organic electronics or sensing technologies. The compound's stability under various conditions makes it particularly attractive for these applications.
The characterization of 13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one typically involves advanced analytical techniques. Modern NMR spectroscopy, particularly two-dimensional methods, is essential for confirming the compound's structure and purity. Mass spectrometry and X-ray crystallography have also proven valuable for complete structural elucidation of this complex molecule.
As research into CAS 23474-62-6 continues, scientists are particularly interested in understanding how modifications to its structure might affect its properties. The development of structural analogs and derivatives represents an active area of investigation, with potential implications across multiple scientific disciplines. The compound serves as an excellent example of how complex molecular architectures can inspire innovation in chemistry and related fields.
Environmental considerations are increasingly important in chemical research, and studies on 13-amino-9-methyl-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one have included evaluations of its ecological impact. Current research focuses on developing sustainable synthesis routes and understanding the compound's biodegradation pathways, reflecting the growing emphasis on green chemistry principles in modern chemical development.
The future research directions for this compound are likely to focus on several key areas. These include exploring its potential in catalysis, investigating its supramolecular chemistry properties, and further evaluating its biological activities. As analytical techniques continue to advance, researchers anticipate gaining deeper insights into the compound's behavior at the molecular level, potentially revealing new applications for this structurally complex molecule.
23474-62-6 (13-amino-9-methyl-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)